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Compound of Interest

Compound Name: Pam 1392

Cat. No.: B1678360

Independent Validation of Timekeeping: Panerai
PAM 1392 and its Peers

This guide provides an objective comparison of the timekeeping accuracy and precision of the
Panerai Luminor Marina PAM 1392, powered by the P.9010 calibre. Its performance is
benchmarked against three notable alternatives in the luxury sports watch category: the Rolex
Submariner Date (Cal. 3235), the Omega Seamaster Diver 300M (Cal. 8800), and the Tudor
Black Bay Fifty-Eight (Cal. MT5402). The comparison relies on manufacturer specifications,
independent certification standards, and user-reported data.

Comparative Timekeeping Performance

The following table summarizes the key quantitative data related to the timekeeping
performance of the Panerai PAM 1392 and its selected competitors. This data is compiled from
official brand statements, independent chronometer certifications, and publicly available user
experiences.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1678360?utm_src=pdf-interest
https://www.benchchem.com/product/b1678360?utm_src=pdf-body
https://www.benchchem.com/product/b1678360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Panerai
. Rolex Omega
Luminor . Tudor Black
Feature . Submariner Seamaster . .
Marina PAM . Bay Fifty-Eight
Date Diver 300M
1392
Co-Axial Master
_ Manufacture
Movement P.9010 Calibre 3235 Chronometer )
] Calibre MT5402
Calibre 8800
-2/+2
o ) ) -2/+4 (Tudor
Official Accuracy  -4/+6 (Panerai (Superlative 0/+5 (METAS it |
interna
(s/day) internal testing) Chronometer)[1] Certified)[5][6] ]
regulation)[7][8]
[21[3][4]
] COSC & Rolex
Independent Panerai ) COsSC &
o N Superlative COSCI[7][10][11]
Certification Certificate METAS[6]
Chronometer[9]

Power Reserve

72 hours[12][13]

70 hours[2][3][4]

55 hours[5][14]

70 hours[7][10]

(approx.) [15] [16]
28,800 vph (4 28,800 vph (4 25,200 vph (3.5 28,800 vph (4
Frequency
Hz)[12][17] Hz)[2] Hz)[15] Hz)[16]
Commonly
reported as
Frequently
Anecdotal better than the

User Reported
Accuracy (s/day)

reports suggest
performance
within COSC

standards.

Often cited as
within +/- 1
second per day.
[18]

official 0/+5
standard, with
some users
experiencing
near 0 s/day.[19]
[20]

reported as
highly accurate,
often within a few
seconds per
week.[21]

Experimental Protocols for Timekeeping Validation

The accuracy of a mechanical watch is typically validated through standardized testing

procedures. The most common of these are the Contrdle Officiel Suisse des Chronometres
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(COSC) and the Master Chronometer certification by the Swiss Federal Institute of Metrology
(METAS).

COSC Certification Protocol

The COSC certification is a widely recognized standard for watch accuracy. The testing is
performed on the uncased movement over 15 days in five different positions and at three
different temperatures (8°C, 23°C, and 38°C). The key criteria for a mechanical movement to
be certified as a chronometer are:

Average daily rate: -4 to +6 seconds per day.

Mean variation in rates: The consistency of the watch's rate across the five positions.

Greatest variation in rates: The largest difference between the rate in any two positions.

Effect of temperature: The change in the watch's rate with temperature fluctuations.

METAS Master Chronometer Certification Protocol

The METAS certification, adopted by Omega, is a more stringent testing process that evaluates
the fully assembled watch. In addition to meeting the COSC standards, a watch must pass a
series of eight tests, including:

Function of the movement during exposure to a 15,000 gauss magnetic field.
e Accuracy of the cased watch during exposure to a 15,000 gauss magnetic field.
» Daily chronometric precision after exposure to a 15,000 gauss magnetic field.

o Average daily chronometric precision of the watch in six positions and at two different
temperatures.

e Power reserve.
» Deviation of chronometric precision at 100% and 33% of power reserve.

o Water resistance.
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The final approved accuracy for a Master Chronometer is between 0 and +5 seconds per day.

[5]16]

Comparative Analysis Workflow

The following diagram illustrates the logical workflow for a comprehensive, independent
validation of a watch's timekeeping accuracy and precision, culminating in a comparative
analysis.
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Caption: Workflow for comparative watch accuracy validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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